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Compound of Interest

Compound Name: AA863

Cat. No.: B1664275 Get Quote

For researchers, scientists, and drug development professionals, these application notes

provide a comprehensive guide to the experimental design for animal models using the novel

compound AA863, a potent and selective inhibitor of the STAT3 signaling pathway.

Introduction
Signal Transducer and Activator of Transcription 3 (STAT3) is a critical transcription factor that

plays a pivotal role in numerous cellular processes, including proliferation, survival,

differentiation, and angiogenesis.[1] Persistent activation of the STAT3 signaling pathway is a

hallmark of various human cancers, contributing to tumor growth, metastasis, and drug

resistance.[1] AA863 is a novel small molecule inhibitor designed to target the STAT3 pathway,

offering a promising therapeutic strategy for cancers with aberrant STAT3 signaling. These

notes provide detailed protocols for evaluating the in vivo efficacy and mechanism of action of

AA863 in preclinical animal models.

Hypothesized Mechanism of Action
AA863 is hypothesized to inhibit the phosphorylation and subsequent activation of STAT3. By

blocking this critical step, AA863 is expected to downregulate the expression of STAT3 target

genes involved in cell cycle progression and survival, leading to anti-tumor effects. The

interleukin-6/Janus kinase (JAK)/STAT3 signaling axis is a central pathway for STAT3

activation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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